Cas no 873010-02-7 (4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 873010-02-7
• MF: C₁₈H₁₉N₃O₂S₂
• MW: 373.492361307144
• CID: 5509137
• Update Time: 2025-11-01

4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-[2-[4-methyl-2-(3-pyridinyl)-5-thiazolyl]ethyl]-
• 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H19N3O2S2/c1-13-5-7-16(8-6-13)25(22,23)20-11-9-17-14(2)21-18(24-17)15-4-3-10-19-12-15/h3-8,10,12,20H,9,11H2,1-2H3
• InChI Key： CLPGXEWURYKANY-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=CN=C3)=NC=2C)(=O)=O)=CC=C(C)C=C1

Additional information on 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-02-7): An Overview

4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-02-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a sulfonamide derivative, is characterized by its unique structural features, which include a pyridine ring and a thiazole moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The chemical structure of 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide is particularly noteworthy for its potential in modulating specific biological targets. The presence of the sulfonamide group and the aromatic pyridine ring provides the molecule with a high degree of specificity and affinity for certain receptors and enzymes. This makes it an attractive candidate for drug development, especially in areas such as anti-inflammatory and anti-cancer therapies.

Recent studies have highlighted the potential of this compound in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies have demonstrated that 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for the development of effective therapeutic agents that can be administered over extended periods without significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5ylethyl}benzene-sulfonamide. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 4-methyl-N-{2-4-methyl--(pyridin--yl)--thiazol--ylethyl}benzene--sulfonamide (CAS No. 873010--7) represents a promising lead compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments in these areas.